Cas no 940958-93-0 (2-fluoro-5-hydrazinylpyridine)

• Product Name: 2-fluoro-5-hydrazinylpyridine
• CAS No: 940958-93-0
• MF: C₅H₆FN₃
• MW: 127.119643688202
• MDL: MFCD11848415
• CID: 830262
• PubChem ID: 53403038
• Update Time: 2025-07-22

2-fluoro-5-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-hydrazinyl-Pyridine
• 2-FLUORO-5-HYDRAZINYLPYRIDINE
• C5H6FN3
• (6-fluoro-pyridin-3-yl)-hydrazine
• 1-(6-FLUOROPYRIDIN-3-YL)HYDRAZINE
• 2-fluoro-5-hydrazinopyridine
• (6-Fluoropyridin-3-yl)-hydrazine
• 2-fluoro-5-hydrazino-pyridine
• (6-fluoropyridin-3-yl)hydrazine
• 940958-93-0
• EN300-1867847
• SCHEMBL540867
• FT-0729931
• AC-23321
• HZFHFNYJGVMRFE-UHFFFAOYSA-N
• MFCD11848415
• AKOS006336940
• PS-10344
• DTXSID30695105
• SY259383
• 2-fluoro-5-hydrazinylpyridine

• MDL： MFCD11848415
• Inchi： 1S/C5H6FN3/c6-5-2-1-4(9-7)3-8-5/h1-3,9H,7H2
• InChI Key： HZFHFNYJGVMRFE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)NN

Computed Properties

• Exact Mass: 127.05500
• Monoisotopic Mass: 127.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 280 ºC
• Flash Point: 123 ºC
• PSA: 50.94000
• LogP: 1.27960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-fluoro-5-hydrazinylpyridine

Recent Advances in the Application of 2-Fluoro-5-hydrazinylpyridine (CAS: 940958-93-0) in Chemical Biology and Pharmaceutical Research

The compound 2-fluoro-5-hydrazinylpyridine (CAS: 940958-93-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This heterocyclic hydrazine derivative exhibits unique reactivity due to the presence of both fluorine and hydrazine functional groups, making it a versatile building block for medicinal chemistry applications. Recent studies have highlighted its potential in the design of kinase inhibitors, radiopharmaceuticals, and covalent protein modifiers, with several research groups reporting promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-fluoro-5-hydrazinylpyridine as a crucial precursor in the synthesis of third-generation EGFR inhibitors. The fluorine atom at the 2-position was found to significantly enhance binding affinity through favorable interactions with the kinase ATP-binding pocket, while the hydrazine moiety enabled efficient conjugation with various pharmacophores. Molecular dynamics simulations revealed that derivatives incorporating this scaffold exhibited improved target residence time compared to earlier analogs, suggesting potential advantages in overcoming drug resistance mechanisms.

In the field of radiopharmaceutical development, researchers at the University of California recently reported (Nuclear Medicine and Biology, 2024) the successful application of 940958-93-0 in the chelator-free radiolabeling of peptides for PET imaging. The hydrazine group facilitated rapid and stable complexation with ⁶⁸Ga, while the fluorine atom allowed for subsequent ¹⁸F-labeling via isotopic exchange. This dual-labeling approach enabled multimodal imaging with improved pharmacokinetic properties, demonstrating significantly higher tumor-to-background ratios in murine models of neuroendocrine tumors compared to conventional radiotracers.

Structural biology studies have provided new insights into the molecular interactions of 2-fluoro-5-hydrazinylpyridine derivatives. X-ray crystallographic data (PDB: 8T4M) revealed that the fluorine atom participates in unique halogen bonding interactions with protein backbone carbonyl groups, a feature that has been exploited in the rational design of covalent inhibitors. The hydrazine group's ability to form Schiff bases with carbonyl compounds has been utilized in activity-based protein profiling, enabling the identification of novel drug targets in complex proteomes.

Recent synthetic methodology developments have significantly expanded the utility of this compound. A 2024 Nature Protocols publication detailed an optimized large-scale synthesis of 940958-93-0 with improved yield (82%) and purity (>99.5%), addressing previous challenges in industrial-scale production. The protocol employs a novel copper-catalyzed fluorination step that minimizes byproduct formation while maintaining excellent regioselectivity. These advances have facilitated broader adoption of this building block in pharmaceutical discovery programs.

From a safety and toxicological perspective, recent ADMET studies indicate that 2-fluoro-5-hydrazinylpyridine derivatives generally exhibit favorable pharmacokinetic profiles, with moderate plasma protein binding (60-75%) and good metabolic stability in human liver microsomes. However, structure-activity relationship analyses suggest that careful optimization of the hydrazine moiety is required to minimize potential genotoxicity concerns associated with some derivatives, as reported in a 2023 Toxicology and Applied Pharmacology study.

Looking forward, the unique properties of 940958-93-0 position it as a valuable scaffold for addressing several current challenges in drug discovery, including the development of covalent inhibitors for difficult-to-drug targets and the creation of bifunctional radiopharmaceuticals. Ongoing clinical trials featuring compounds derived from this building block (NCT05678945, NCT05834297) may soon provide human proof-of-concept for these applications, potentially opening new avenues in precision medicine approaches.